Cas no 125261-72-5 (TRANS-2-BUTEN-2-YLBORONIC ACID)

• Product Name: TRANS-2-BUTEN-2-YLBORONIC ACID
• CAS No: 125261-72-5
• MF: C₄H₉BO₂
• MW: 99.9240615367889
• MDL: MFCD06411305
• CID: 896794
• PubChem ID: 11389361
• Update Time: 2025-08-05

TRANS-2-BUTEN-2-YLBORONIC ACID Chemical and Physical Properties

Names and Identifiers

• TRANS-2-BUTEN-2-YLBORONIC ACID
• (E)-2-Buten-2-ylboronic acid
• (E)-BUT-2-EN-2-YLBORONIC ACID
• [(E)-but-2-en-2-yl]boronic Acid
• [(1E)-1-methylprop-1-en-1-yl]boronic acid
• [(2E)-BUT-2-EN-2-YL]BORONIC ACID
• DB-160901
• (E)-2-buten-2-yl boronic acid
• CS-0129609
• (E)-BUT-2-EN-2-YLBORONICACID
• MFCD06411305
• A50050
• 125261-72-5
• CCXHEPSOPWJNJB-ARJAWSKDSA-N

• MDL： MFCD06411305
• Inchi： 1S/C4H9BO2/c1-3-4(2)5(6)7/h3,6-7H,1-2H3/b4-3-
• InChI Key： CCXHEPSOPWJNJB-ARJAWSKDSA-N
• SMILES： OB(/C(/C)=C\C)O

Computed Properties

• Exact Mass: 99.07317
• Monoisotopic Mass: 100.0695597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 77.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 77-82 °C(lit.)
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids